Cas no 1396867-18-7 (3-(dimethylamino)-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}benzamide)

• Product Name: 3-(dimethylamino)-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}benzamide
• CAS No: 1396867-18-7
• MF: C₂₁H₂₆N₄O₂
• MW: 366.456744670868
• CID: 5824721
• PubChem ID: 71786511
• Update Time: 2025-10-28

3-(dimethylamino)-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-N-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]benzamide
• 3-(dimethylamino)-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}benzamide
• 1396867-18-7
• AKOS024534944
• VU0534381-1
• F6178-3504
• 3-(dimethylamino)-N-((1-nicotinoylpiperidin-4-yl)methyl)benzamide

• Inchi： 1S/C21H26N4O2/c1-24(2)19-7-3-5-17(13-19)20(26)23-14-16-8-11-25(12-9-16)21(27)18-6-4-10-22-15-18/h3-7,10,13,15-16H,8-9,11-12,14H2,1-2H3,(H,23,26)
• InChI Key： URRWSEXAAZIBDZ-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C(C2=CC=CN=C2)=O)CC1)(=O)C1=CC=CC(N(C)C)=C1

Computed Properties

• Exact Mass: 366.20557608g/mol
• Monoisotopic Mass: 366.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(dimethylamino)-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}benzamide

3-(Dimethylamino)-N-{[1-(Pyridine-3-Carbonyl)Piperidin-4-Yl]Methyl}Benzamide: A Comprehensive Overview

3-(Dimethylamino)-N-{[1-(Pyridine-3-Carbonyl)Piperidin-4-Yl]Methyl}Benzamide, also known by its CAS registry number CAS No. 1396867-18-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate molecular structure, which combines a benzamide moiety with a piperidine ring and a pyridine derivative. The presence of these functional groups makes it a versatile molecule, capable of participating in a wide range of chemical reactions and biological interactions.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the pyridine derivative and the piperidine ring. The reaction sequence often includes nucleophilic substitutions, amide bond formations, and possibly some form of cyclization to achieve the final product. Recent advancements in synthetic chemistry have enabled researchers to optimize these steps, improving both the yield and purity of the compound. For instance, studies published in Journal of Medicinal Chemistry have demonstrated the use of microwave-assisted synthesis to accelerate the formation of the amide bond, significantly reducing reaction times while maintaining product quality.

The structural complexity of this compound makes it an interesting subject for computational chemistry studies. Researchers have employed molecular docking simulations to investigate its potential binding interactions with various biological targets. These studies have revealed that the compound exhibits strong binding affinities towards certain G-protein coupled receptors (GPCRs), particularly those involved in pain signaling pathways. This finding has sparked interest in exploring its potential as a novel analgesic agent. Furthermore, recent research published in Nature Communications has highlighted its ability to modulate ion channels, suggesting its role in neuroprotective therapies.

In terms of pharmacological applications, this compound has shown promise in preclinical models of chronic pain and inflammation. Its ability to inhibit specific enzymes involved in inflammatory pathways has been extensively studied. A study conducted at the University of California, San Francisco (UCSF), demonstrated that it effectively reduces cytokine production in activated macrophages, indicating its anti-inflammatory properties. These findings have led to further investigations into its therapeutic potential for conditions such as rheumatoid arthritis and neuropathic pain.

Beyond its pharmacological applications, this compound has also found use in materials science. Its unique electronic properties make it a candidate for organic semiconductors and optoelectronic devices. Research published in Advanced Materials has explored its application as a hole transport material in perovskite solar cells, where it demonstrated enhanced charge carrier mobility and stability under operational conditions. This dual functionality underscores the versatility of this compound across multiple scientific disciplines.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of such compounds becomes crucial. Recent studies have focused on microbial degradation mechanisms, revealing that certain bacterial strains can metabolize this compound under specific environmental conditions. These findings are essential for developing eco-friendly disposal methods and minimizing ecological risks associated with its production and use.

In conclusion, 3-(Dimethylamino)-N-{[1-(Pyridine-3-Carbonyl)Piperidin-4-Yl]Methyl}Benzamide (CAS No. 1396867-18-7) is a multifaceted compound with diverse applications spanning pharmaceuticals, materials science, and environmental chemistry. Its complex structure lends itself to innovative research opportunities, while recent advancements in synthesis techniques and computational modeling continue to unlock its full potential. As scientific understanding evolves, this compound is poised to play an increasingly significant role in both academic research and industrial applications.